Cas no 2229356-93-6 (O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229356-93-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5867621
• PubChem ID: 165686833
• Update Time: 2025-08-05

O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine
• O-[2-(3-methyl-1-benzofuran-2-yl)propan-2-yl]hydroxylamine
• EN300-1799889
• 2229356-93-6

• Inchi： 1S/C12H15NO2/c1-8-9-6-4-5-7-10(9)14-11(8)12(2,3)15-13/h4-7H,13H2,1-3H3
• InChI Key： CSFMUHQHDXGRAE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C(C)(C)ON

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4Ų

Additional information on O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2229356-93-6 and Product Name: O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine

The compound identified by the CAS number 2229356-93-6 and the product name O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzofuran moiety and a hydroxylamine substituent suggests unique chemical properties that may contribute to its utility in synthetic pathways and biological interactions.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds, particularly those incorporating benzofuran derivatives, due to their diverse biological activities. Benzofuran-based structures are known for their role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer agents. The specific modification of O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine with a hydroxylamine group introduces reactive sites that can be exploited for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential as a building block in the development of novel therapeutic agents. The hydroxylamine group is particularly noteworthy, as it can participate in various chemical reactions such as oxidation-reduction processes, which are crucial in many biological pathways. This reactivity makes O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine a promising candidate for further investigation in drug discovery programs aimed at modulating these pathways.

Recent studies have highlighted the importance of benzofuran derivatives in the design of bioactive molecules. For instance, research has demonstrated that certain benzofuran-based compounds exhibit significant inhibitory effects on enzymes involved in inflammatory responses. The structural features of O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine, including its aromatic ring system and hydroxylamine functionality, align well with these findings, suggesting that it may possess similar bioactivities.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key considerations include the selection of appropriate starting materials and catalysts, as well as the control of reaction conditions to minimize side products. Advances in synthetic methodologies have made it possible to produce complex molecules like O-2-(3-methyl-1-benzofuran-2-yl)propan-2-ylhydroxylamine with greater efficiency and precision, which is essential for large-scale pharmaceutical applications.

In addition to its synthetic significance, O-2-(3-methyl-1-benzofuran-2-ylylhydroxymine has potential applications in material science and industrial chemistry. Its unique structure allows for interactions with other molecules that could be leveraged in the development of new materials or catalysts. For example, the hydroxylamine group can serve as a ligand for metal complexes, which are widely used in catalytic processes.

The future direction of research on this compound will likely focus on expanding its chemical space through derivatization and exploring its biological profile further. High-throughput screening techniques combined with computational modeling can accelerate the identification of lead compounds derived from O_22_ (3_methyl_1_benzofuran_22_yl)propan_22_ ylhydroxymine. Such approaches will be instrumental in uncovering new therapeutic opportunities and refining synthetic strategies.

Overall, O_22_(3_methyl_1_benzofuran_22_yl)propan_22_ylhydroxy lamine represents a fascinating subject of study with broad implications for chemistry and medicine. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in shaping the future of pharmaceutical development.